Cas no 89768-07-0 (ethyl 2-azabicyclo2.2.1heptane-3-carboxylate hydrochloride)

ethyl 2-azabicyclo2.2.1heptane-3-carboxylate hydrochloride structure
89768-07-0 structure
Product Name:ethyl 2-azabicyclo2.2.1heptane-3-carboxylate hydrochloride
CAS No:89768-07-0
MF:C9H16ClNO2
MW:205.681841850281
MDL:MFCD31421002
CID:589664
PubChem ID:69167322
Update Time:2025-04-19

ethyl 2-azabicyclo2.2.1heptane-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Azabicyclo[2.2.1]heptane-3-carboxylic acid, ethyl ester, hydrochloride
    • ethyl 3-azabicyclo[2.2.1]heptane-2-carboxylate,hydrochloride
    • ethyl 2-azabicyclo2.2.1heptane-3-carboxylate hydrochloride
    • 2-aza-bicyclo[2.2.1]heptane-3-carboxylic acid ethyl ester hydrochloride
    • JGZNXJVOMLUIKC-UHFFFAOYSA-N
    • SCHEMBL4735700
    • Ethyl 2-azabicyclo[2.2.1]heptane-3-carboxylate--hydrogen chloride (1/1)
    • ETHYL 2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLATE HYDROCHLORIDE
    • 89768-07-0
    • DTXSID80739942
    • EN300-297210
    • MDL: MFCD31421002
    • Inchi: 1S/C9H15NO2.ClH/c1-2-12-9(11)8-6-3-4-7(5-6)10-8;/h6-8,10H,2-5H2,1H3;1H
    • InChI Key: JGZNXJVOMLUIKC-UHFFFAOYSA-N
    • SMILES: Cl.O(CC)C(C1C2CCC(C2)N1)=O

Computed Properties

  • Exact Mass: 205.0869564g/mol
  • Monoisotopic Mass: 205.0869564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų

ethyl 2-azabicyclo2.2.1heptane-3-carboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-297210-0.05g
ethyl 2-azabicyclo[2.2.1]heptane-3-carboxylate hydrochloride
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Enamine
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Enamine
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Enamine
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Enamine
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